6-Bromo-1-methyl-1H-benzo[d]imidazol-2-amine

• IUPAC Name: 6-bromo-1-methylbenzimidazol-2-amine
• InChI: InChI=1S/C8H8BrN3/c1-12-7-4-5(9)2-3-6(7)11-8(12)10/h2-4H,1H3,(H2,10,11)
• InChI Key: OEHIYNMMAZCNCE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)Br)N=C1N
• Molecular Formula: C8H8BrN3
• DSSTOX Substance ID: DTXSID401276719
• Molecular Weight: 226.07 g/mol
• CAS RN: 24786-54-7

Description

6-Bromo-1-methyl-1H-benzo[d]imidazol-2-amine is a chemical compound with the molecular formula C8H7BrN2. It has a molecular weight of 211.06. The compound is a solid and is highly soluble in water and other polar solvents.

Synthesis Analysis

The synthesis of imidazole compounds has been a subject of interest due to their broad range of chemical and biological properties. A general method for the synthesis of (1H-benzo[d]imidazol-2-yl) (phenyl)methanone involves the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole compounds are key components to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole.

Physical And Chemical Properties Analysis

This compound is a solid compound. It is highly soluble in water and other polar solvents. The compound has a molecular weight of 211.06.

Scientific Research Applications

Synthesis and Chemical Properties

The chemical compound 6-Bromo-1-methyl-1H-benzo[d]imidazol-2-amine has been explored in various synthetic pathways and structural studies. It is utilized in the synthesis of 1-substituted benzimidazoles through reactions with o-bromophenyl isocyanide under CuI catalysis, revealing moderate to good yields. This demonstrates its versatility in generating benzimidazole derivatives which are crucial scaffolds in medicinal chemistry and organic synthesis (Lygin & Meijere, 2009). Additionally, the structural elucidation of regioisomers derived from the N-methylation of 6-bromobenzimidazole derivatives, confirmed by NMR and X-ray diffraction, highlights its significance in the design of amyloid-avid probes, suggesting potential applications in neurological research (Ribeiro Morais et al., 2012).

Catalysis and Polymerization

The compound also plays a role in catalysis, as seen in reactions facilitated by (benzimidazolylmethyl)amino magnesium(ii) alkoxides. It acts as an initiator in the ring-opening polymerization of ε-caprolactone and lactides, producing polycaprolactone and polylactides with moderate molecular weights. This application underscores its potential in materials science, particularly in the synthesis of biodegradable polymers (Akpan, Omondi, & Ojwach, 2018).

Antimicrobial and Antitumor Applications

Moreover, this compound derivatives have been synthesized and evaluated for their antimicrobial activity, indicating their potential as therapeutic agents. Compounds synthesized from this chemical showed antibacterial and antifungal activities against various clinical isolates, hinting at its usefulness in developing new antimicrobial treatments (V. Reddy & K. R. Reddy, 2010). In addition, its role in the synthesis of benzimidazole-thiazole derivatives as anticancer agents further demonstrates its value in medicinal chemistry. These derivatives exhibit promising anticancer activity against different cancer cell lines, emphasizing its importance in cancer research and therapy development (Z. M. Nofal et al., 2014).

Mechanism of Action

Target of Action

It’s worth noting that imidazole derivatives, which this compound is a part of, have been known to exhibit a broad range of biological activities .

Mode of Action

Imidazole derivatives have been reported to interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities .

Result of Action

Imidazole derivatives have been reported to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

The broad range of biological activities exhibited by imidazole derivatives suggests that this compound could have promising pharmacological potential .

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Irrit. 2 - STOT SE 3. The precautionary statements include P280 - P301 + P312 + P330 - P302 + P352 - P305 + P351 + P338 + P310.

Future Directions

Recent advances in the regiocontrolled synthesis of substituted imidazoles highlight the potential for future research and development of imidazole compounds. These heterocycles are key components to functional molecules that are used in a variety of everyday applications. Future challenges include improving the functional group compatibility of the process and resultant substitution patterns around the ring.